5-Amino-2-[(1-carboxyethyl)amino]pentanoic acid

• Molecular Formula: C8H16N2O4
• Molecular Weight: 204.22 g/mol
• IUPAC Name: 5-amino-2-(1-carboxyethylamino)pentanoic acid
• InChI: InChI=1S/C8H16N2O4/c1-5(7(11)12)10-6(8(13)14)3-2-4-9/h5-6,10H,2-4,9H2,1H3,(H,11,12)(H,13,14)
• InChI Key: ZQKXJZFWRBQTIO-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)O)NC(CCCN)C(=O)O
• Synonyms: B(2)-(D-1-carboxyethyl)-L-ornithine; octopinic acid

Description

5-Amino-2-[(1-carboxyethyl)amino]pentanoic acid, also known as this compound, is a useful research compound. Its molecular formula is C8H16N2O4 and its molecular weight is 204.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

20 g of D-octopine in 100 ml of 1M NaOH was heated at 100° C. for 12-20 hr. The solution was evaporated to dryness to remove the ammonia and then dissolved in water. The pH was adjusted to 0.89 with 6M HCl and the solution was applied to a column of 200 g of Dowex-50 (H+ -form). The column was washed with water and then developed with 10% (v/v) aqueous ammonium hydroxide. The fractions that contained ninhydrin-positive material after removal of ammonia were combined, evaporated to dryness on a rotary evaporator, and then dissolved in 100 ml of water. The pH was adjusted to 5.2 with 3M HCl. After the addition of 5 volumes of ethanol, the solution was left at 0°-5° C. for 24 to 48 hr. A white solid was collected by filtration in an amount of 11.1 g, and identified as octopinic acid (67% yield, 99% pure). The absence of significant racemization at the chiral carbon atoms is supported by the fact that the product gave a single peak by HPLC in the 80% methanol in water, partisil SAX column solvent system that separates D-octopinic acid from L-allooctopinic acid and by its optical rotation ((α)D22 =20°, C 0.5, H2O; publ. 19°).